Methyl 2-[8-[(4-carbamoylpiperidin-1-yl)methyl]-1,3-dimethyl-2,6-dioxopurin-7-yl]acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Methyl 2-[8-[(4-carbamoylpiperidin-1-yl)methyl]-1,3-dimethyl-2,6-dioxopurin-7-yl]acetate” is a chemical compound with the molecular formula C17H24N6O5. It’s a derivative of methyl 2-(4-carbamoylpiperidin-1-yl)acetate .
Molecular Structure Analysis
The InChI code for the compound is 1S/C9H16N2O3/c1-14-8(12)6-11-4-2-7(3-5-11)9(10)13/h7H,2-6H2,1H3,(H2,10,13) . This code provides a detailed description of the compound’s molecular structure.Physical And Chemical Properties Analysis
This compound is a powder at room temperature . The molecular weight of the compound is 392.416 g/mol.Scientific Research Applications
- Researchers have explored the antiviral potential of AKOS001372152. Its ability to inhibit viral replication or entry could be valuable in combating viral infections .
- AKOS001372152 may exhibit anti-inflammatory properties. Investigating its impact on inflammatory pathways and cytokine regulation could lead to therapeutic applications in conditions like autoimmune diseases or chronic inflammation .
- The compound’s structure suggests it might interfere with cancer cell growth or survival. Studies have examined its effects on various cancer cell lines, potentially identifying novel targets for cancer therapy .
- Given its purine-based structure, AKOS001372152 could play a role in neuroprotection. Researchers have explored its impact on neuronal health and its potential in treating neurodegenerative disorders like Alzheimer’s or Parkinson’s disease .
- Investigating AKOS001372152’s influence on metabolic pathways, such as glucose metabolism or lipid regulation, could reveal therapeutic applications for metabolic disorders like diabetes or obesity .
- Beyond specific applications, AKOS001372152 is part of chemical libraries used for drug discovery. Researchers screen compounds like this to identify potential drug candidates for various diseases .
Antiviral Properties
Anti-Inflammatory Effects
Cancer Research
Neuroprotection and Neurodegenerative Diseases
Metabolic Disorders
Drug Development and Chemical Libraries
Safety and Hazards
properties
IUPAC Name |
methyl 2-[8-[(4-carbamoylpiperidin-1-yl)methyl]-1,3-dimethyl-2,6-dioxopurin-7-yl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N6O5/c1-20-15-13(16(26)21(2)17(20)27)23(9-12(24)28-3)11(19-15)8-22-6-4-10(5-7-22)14(18)25/h10H,4-9H2,1-3H3,(H2,18,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JZGOPEOXGHPFFU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)CN3CCC(CC3)C(=O)N)CC(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N6O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
methyl {8-[(4-carbamoylpiperidin-1-yl)methyl]-1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl}acetate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.